A one-dimensional chain of manganese(ii) bridged peroxomolybdate isolated from an aqueous Mn–polymolybdate–H2O2 system†

Dalton Transactions Pub Date: 2023-06-28 DOI: 10.1039/D3DT01243C

Abstract

A new manganese(II)–peroxomolybdate complex, Cs4[Mn(OH2)2(Mo7O22(O2)2)]·4.25H2O (Cs-1), was isolated from an aqueous solution containing manganese(II) sulfate, sodium heptamolybdate and hydrogen peroxide by the addition of Cs+ salt. Cs-1 was characterized by single crystal X-ray diffraction, thermogravimetry (TG), IR spectroscopy, powder X-ray diffraction (PXRD), cyclic voltammetry (CV) and ultraviolet-visible spectroscopy (UV-vis). The diperoxoheptamolybdate [Mo7O22(O2)2]6− units were linked by Mn(II) ions to form a one-dimensional infinite chain of [Mn(OH2)2(Mo7O22(O2)2)]n4n, which represents a unique structure with the coexistence of the oxidant–reductant pair O22−/Mn2+. The interconversion between [MnII(OH2)2(Mo7O22(O2)2)]4− and [MnMo9O32]6− in the aqueous solution was monitored by UV-vis spectrophotometry. It indicates that 1 is a key intermediate during the redox cycle of Mn(II) and Mn(IV) in the Mn–polyoxometalate–H2O2 system. In the oxidation process of 3,3′,5,5′-tetramethylbenzidine and ortho-phenylenediamine by H2O2, Cs-1 shows notable activity as an enzyme mimetic catalyst.

Graphical abstract: A one-dimensional chain of manganese(ii) bridged peroxomolybdate isolated from an aqueous Mn–polymolybdate–H2O2 system
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